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molecular formula C7H9IN2 B1456866 4-Ethyl-5-iodopyridin-2-amine CAS No. 1215556-52-7

4-Ethyl-5-iodopyridin-2-amine

Cat. No. B1456866
CAS RN: 1215556-52-7
M. Wt: 248.06 g/mol
InChI Key: XPESVAORPDILFP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08633183B2

Procedure details

The title compound is synthesized according to general procedure GP1 starting from 5.0 g (41 mmol) 4-ethyl-pyridin-2-ylamine and 9.2 g (41 mmol) NIS. Yield after precipitation from the reaction mixture and isolation of additional product from the mother liquid by chromatography using silica gel: 10.3 g (100%).
Name
4-ethyl-pyridin-2-ylamine
Quantity
5 g
Type
reactant
Reaction Step One
Name
NIS
Quantity
9.2 g
Type
reactant
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
[CH2:1]([C:3]1[CH:8]=[CH:7][N:6]=[C:5]([NH2:9])[CH:4]=1)[CH3:2].C1C(=O)N([I:17])C(=O)C1>>[CH2:1]([C:3]1[C:8]([I:17])=[CH:7][N:6]=[C:5]([NH2:9])[CH:4]=1)[CH3:2]

Inputs

Step One
Name
4-ethyl-pyridin-2-ylamine
Quantity
5 g
Type
reactant
Smiles
C(C)C1=CC(=NC=C1)N
Step Two
Name
NIS
Quantity
9.2 g
Type
reactant
Smiles
C1CC(=O)N(C1=O)I

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
Yield
CUSTOM
Type
CUSTOM
Details
after precipitation from the reaction mixture and isolation of additional product from the mother liquid by chromatography

Outcomes

Product
Name
title compound
Type
product
Smiles
C(C)C1=CC(=NC=C1I)N

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.